![molecular formula C14H14F2N2 B1418571 [(2,4-Difluorophenyl)(pyridin-3-yl)methyl](ethyl)amine CAS No. 1154392-39-8](/img/structure/B1418571.png)
[(2,4-Difluorophenyl)(pyridin-3-yl)methyl](ethyl)amine
Overview
Description
“(2,4-Difluorophenyl)(pyridin-3-yl)methylamine” is a chemical compound used in scientific research . It exhibits unique properties that enable its application in various fields such as drug discovery, catalysis, and material science. The IUPAC name for this compound is N-[(2,4-difluorophenyl)(3-pyridinyl)methyl]ethanamine .
Molecular Structure Analysis
The molecular weight of “(2,4-Difluorophenyl)(pyridin-3-yl)methylamine” is 248.28 . The InChI code for this compound is 1S/C14H14F2N2/c1-2-18-14(10-4-3-7-17-9-10)12-6-5-11(15)8-13(12)16/h3-9,14,18H,2H2,1H3 .Scientific Research Applications
Synthesis and Chemical Reactions
Synthesis of Fluorinated Heterocyclic Compounds : A compound containing the 2,4-difluorophenyl group was synthesized through Michael addition and Mannich reaction. This compound represents a fluorinated heterocyclic scaffold with potential applications in various fields (Revanna et al., 2013).
Pyridinolysis of Alkyl Aryl Thionocarbonates : Research studied the kinetics and mechanism of pyridinolysis reactions involving compounds like ethyl 2,4-dinitrophenyl thionocarbonates and various pyridines. This study provides insights into the behavior of similar chemical structures in reactions (Castro et al., 1997).
Synthesis of Pyrazolo[3,4-b]pyridine Derivatives : A process was developed for synthesizing novel pyrazolo[3,4-b]pyridine derivatives, showing the versatility of the 2,4-difluorophenyl group in synthesizing complex heterocyclic compounds (Ghaedi et al., 2015).
Coordination Chemistry and Complex Formation
Formation of Palladium Complexes : Research involved synthesizing palladium complexes using ligands like diphenylphosphino(phenyl pyridin-2-yl methylene)amine. These complexes can be used as initiators in alkene hydrocarboxylation, demonstrating the utility of such compounds in organometallic chemistry (Dyer et al., 2005).
Iron(II) Complexes with Amine/Imine N5 Chelate Ligands : A study explored the synthesis of Iron(II) complexes using ligands that contain the pyridin-2-yl group. These ligands demonstrate potential applications in coordination chemistry and catalysis (Schmidt et al., 2013).
Pharmaceutical and Biological Applications
- Synthesis of Analogs of Calcium Channel Agonists and Antagonists : Research on the crystal and molecular structures of certain analogs of nifedipine, which include the pyridin-3-yl group, shows the importance of this structure in medicinal chemistry, particularly in cardiovascular therapeutics (Langs & Triggle, 1984).
properties
IUPAC Name |
N-[(2,4-difluorophenyl)-pyridin-3-ylmethyl]ethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14F2N2/c1-2-18-14(10-4-3-7-17-9-10)12-6-5-11(15)8-13(12)16/h3-9,14,18H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JXEMYXOELWAHNO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(C1=CN=CC=C1)C2=C(C=C(C=C2)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14F2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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